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Compound of Interest

Compound Name: Ent-kauran-17,19-dioic acid

Cat. No.: B1630320

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, analytical
methodologies, and potential biological activities of the diterpenoid ent-kauran-17,19-dioic
acid. This document is intended to serve as a foundational resource for researchers engaged
in natural product chemistry, pharmacology, and drug discovery.

Core Compound Properties

ent-kauran-17,19-dioic acid is a tetracyclic diterpenoid belonging to the kaurane class.
Compounds of this structural class are of significant interest due to their wide range of reported
biological activities, including anti-inflammatory and anticancer properties.

Quantitative Data Summary

The key physicochemical properties of ent-kauran-17,19-dioic acid are summarized in the
table below. This information is critical for its identification, characterization, and application in
experimental settings.
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Property Value Source
Molecular Formula C20H3004 PubChem
_ MedChemExpress,
Molecular Weight 334.45 g/mol )
ChemicalBook[1][2]
Exact Mass 334.21440943 Da PubChem|[3]
CAS Number 60761-79-7 ChemFaces[4]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl BioCrick[5]
Acetate, DMSO, Acetone

Experimental Protocols

Accurate analysis and quantification of ent-kauran-17,19-dioic acid are essential for research
and development. Below is a detailed protocol for the analysis of this and related diterpenoids
using High-Performance Liquid Chromatography (HPLC).

HPLC Method for Diterpenoid Quantification

This protocol is adapted from a validated method for the simultaneous quantification of major
diterpenoids, including 16a-hydro-ent-Kauran-17,19-dioic acid, from plant extracts.[4]

Objective: To separate and quantify ent-kauran-17,19-dioic acid in a sample matrix.

Instrumentation and Materials:

High-Performance Liquid Chromatography (HPLC) system

Evaporative Light Scattering Detector (ELSD)

Waters Symmetry Shield™ RP18 column (250 mm x 4.6 mm i.d., 5 pm)

Mobile Phase A: 0.3% (v/v) aqueous formic acid

Mobile Phase B: Acetonitrile
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o Reference standard of ent-kauran-17,19-dioic acid

o Sample containing ent-kauran-17,19-dioic acid, dissolved in a suitable solvent (e.g.,
methanol)

Chromatographic Conditions:
e Flow Rate: 1.0 mL/min

o Mobile Phase: A gradient elution using Mobile Phase A and B. (The specific gradient profile
should be optimized based on the sample matrix and co-eluting compounds).

o Column Temperature: Ambient or controlled as per method optimization.
e ELSD Drift Tube Temperature: 103°C

o ELSD Nitrogen Flow Rate: 3.0 L/min

Procedure:

o Standard Preparation: Prepare a stock solution of the ent-kauran-17,19-dioic acid
reference standard in a suitable solvent. Create a series of dilutions to generate a calibration
curve.

o Sample Preparation: Extract the compound from the source material (e.g., Siegesbeckia
pubescens) using an appropriate solvent and filter the final extract through a 0.45 pm filter
before injection.[4]

« Injection: Inject equal volumes of the standard solutions and the sample extract onto the
HPLC system.

» Data Analysis: Identify the peak corresponding to ent-kauran-17,19-dioic acid in the sample
chromatogram by comparing its retention time with that of the standard. Quantify the amount
of the compound by using the calibration curve generated from the standard solutions.

Method Validation: The method should be validated for linearity, accuracy, precision, limit of
detection (LOD), and limit of quantification (LOQ) to ensure reliable results.[4] All calibration
curves should demonstrate a good linear relationship (r > 0.999).[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on ent-kauran-17,19-dioic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630320#ent-kauran-17-19-dioic-acid-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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